Cas no 2825-00-5 (Aureothin)

• Product Name: Aureothin
• CAS No: 2825-00-5
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 257126
• PubChem ID: 6436188
• Update Time: 2024-10-30

Aureothin Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[(2R,4Z)-tetrahydro-4-[(2E)-2-methyl-3-(4-nitrophenyl)-2-propen-1-ylidene]-2-furanyl]-
• 4H-Pyran-4-one,2-methoxy-3,5-dimethyl-6-[(2R,4Z)-tetrahydro-4-[(2E)-2-methyl-3-(4-nitrophenyl)-2-propen-1-ylidene]-2-furanyl]
• AUREOTHIN
• (Z,E)-2-Methoxy-3,5-dimethyl-6-[tetrahydro-4-[2-methyl-3-(4-nitrophenyl)-2-propenylidene]-2-furanyl]-4H-pyran-4-one
• 4H-pyran-4-one, 2-methoxy-3,5-dimethyl-6-[(4Z)-tetrahydro-4-[(2E)-2-methyl-3-(4-nitrophenyl)-2-propen-1-ylidene]-2-furanyl]-
• Mycolutein
• (+)-Aureothin
• Strain 58 substance
• 2-[(2R)-4-[(1Z,2E)-2-Methyl-3-(4-nitrophenyl)-2-propenylidene]tetrahydrofuran-2-yl]-3,5-dimethyl-6-methoxy-4H-pyran-4-one
• Distacin, Mycolutein, 74A'', JA 2814K
• (+)-(R)-Aureothin
• 4H-Pyran-4-one, 2-methoxy-3,5-dimethyl-6-[(2R,4Z)-tetrahydro-4-[(2E)-2-methyl-3-(4-nitrophenyl)-2-propen-1-ylidene]-2-furanyl]-
• 2-methoxy-3,5-dimethyl-6-{(2R,4Z)-4-[(2E)-2-methyl-3-(4-nitrophenyl)prop-2-en-1-ylidene]tetrahydrofuran-2-yl}-4H-pyran-4-one
• 2-methoxy-3,5-dimethyl-6-[(2R,4Z)-4-[(E)-2-methyl-3-(4-nitrophenyl)prop-2-enylidene]tetrahydrofuran-2-yl]pyran-4-one
• HY-121291
• CS-0081377
• AKOS040756202
• AKOS015969696
• Q27149169
• AKOS016023667
• CHEBI:80024
• DTXSID201043756
• SCHEMBL13645672
• 2-Methoxy-3,5-dimethyl-6-[(2R,4Z)-4-[(2E)-2-methyl-3-(4-nitrophenyl)prop-2-en-1-ylidene]oxolan-2-yl]-4H-pyran-4-one
• HQW
• G359FGQ2RB
• 2-methoxy-3,5-dimethyl-6-[(2R,5Z)-5-[(E)-2-methyl-3-(4-nitrophenyl)prop-2-enylidene]oxolan-2-yl]pyran-4-one
• 2-Methoxy-3,5-dimethyl-6-(tetrahydro-4-(2-methyl-3-(4-nitrophenyl)-2-propenylidene)-2-furanyl)-4H-pyran-4-one
• HB3785
• 4H-Pyran-4-one, 3,5-dimethyl-, 2-methoxy-6-(tetrahydro-4-(beta-methyl-p-nitrocinnamylidene)-2-furyl)-
• Mycolutein, Distacin
• J-017017
• SCHEMBL19717684
• BRN 0058476
• AUREOTHIN [MI]
• UNII-G359FGQ2RB
• 2-methoxy-3,5-dimethyl-6-[(2R,5Z)-5-[(E)-2-methyl-3-(4-nitrophenyl)prop-2-enylidene]tetrahydrofuran-2-yl]pyran-4-one
• 5-19-06-00099 (Beilstein Handbook Reference)
• Aureothin

• Inchi： 1S/C22H23NO6/c1-13(9-16-5-7-18(8-6-16)23(25)26)10-17-11-19(28-12-17)21-14(2)20(24)15(3)22(27-4)29-21/h5-10,19H,11-12H2,1-4H3/b13-9+,17-10-/t19-/m1/s1
• InChI Key： GQKXCBCSVYJUMI-WACKOAQBSA-N
• SMILES： C1(OC)OC([C@H]2C/C(=C/C(/C)=C/C3=CC=C([N+]([O-])=O)C=C3)/CO2)=C(C)C(=O)C=1C

Computed Properties

• Exact Mass: 397.15259
• Monoisotopic Mass: 397.152537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6
• XLogP3: 4.5

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157-158 ºC
• Boiling Point: 520.87°C (rough estimate)
• Flash Point: 235°C
• Refractive Index: 1.5614 (estimate)
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 87.9
• LogP: 5.18790
• Specific Rotation: D18 +51° (chloroform)

Aureothin Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes